{1-[(3,4-Dichlorophenyl)methyl]-1H-1,2,3-triazol-4-yl}methanol

• Molecular Formula: C10H9Cl2N3O
• Molecular Weight: 258.10 g/mol
• IUPAC Name: [1-[(3,4-dichlorophenyl)methyl]triazol-4-yl]methanol
• InChI: InChI=1S/C10H9Cl2N3O/c11-9-2-1-7(3-10(9)12)4-15-5-8(6-16)13-14-15/h1-3,5,16H,4,6H2
• InChI Key: QARPFJOEIGEPRF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1CN2C=C(N=N2)CO)Cl)Cl

Description

{1-[(3,4-Dichlorophenyl)methyl]-1H-1,2,3-triazol-4-yl}methanol is a useful research compound. Its molecular formula is C10H9Cl2N3O and its molecular weight is 258.10 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of ethyl 1-[(3,4-dichlorophenyl)methyl]-1H-1,2,3-triazole-4-carboxylate (Intermediate 10) (0.33 g, 1.09 mmol) in THF was added a 1M solution of DIBAL-H in toluene (2.3 mL, 2.1 eq) and the reaction was stirred at room temperature for 2 hours. The reaction was not completed. Two more equivalents of a 1M solution of DIBAL-H in toluene were added and the reaction was stirred for a further 18 hours. Solid NH4Cl was added followed by water and the aqueous phase was extracted with ether, ethyl acetate, dried over sodium sulphate and evaporated. The title compound was obtained as a white powder after recrystallisation from isopropyl ether (170 mg, 60%). LC/MS: m/z 258 (M+H)+ Rt: 2.45 min.